2-(3-Methoxy-phenyl)-3-piperazin-1-ylmethyl-imidazo[1,2-A]pyridine

• IUPAC Name: 2-(3-methoxyphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C19H22N4O/c1-24-16-6-4-5-15(13-16)19-17(14-22-11-8-20-9-12-22)23-10-3-2-7-18(23)21-19/h2-7,10,13,20H,8-9,11-12,14H2,1H3
• InChI Key: OGONUYTVAHFJFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=C(N3C=CC=CC3=N2)CN4CCNCC4
• Molecular Formula: C19H22N4O
• Molecular Weight: 322.4 g/mol

Description

This compound is a complex organic molecule that includes several functional groups and rings, including a methoxyphenyl group, a piperazine ring, and an imidazo[1,2-A]pyridine ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups and rings. Pyridine, a basic heterocyclic organic compound, is a key component of this molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which it’s reacted. Pyridinium salts, which are structurally similar, have been studied for their reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific structure. For example, pyridinium salts are known for their unique physicochemical properties.

Mechanism of Action

The mechanism of action would depend on the intended use of this compound. For instance, some pyridine derivatives have shown significant activity against multidrug-resistant TB.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, as well as the development of new synthetic routes and reactions.